Cas no 1250104-07-4 (2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide)

• Product Name: 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide
• CAS No: 1250104-07-4
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5158091
• Update Time: 2025-10-29

2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide
• Z801827742
• 2-Amino-2-methyl-N-(6-methyl-pyridin-2-yl)-propionamide

• Inchi： 1S/C10H15N3O/c1-7-5-4-6-8(12-7)13-9(14)10(2,3)11/h4-6H,11H2,1-3H3,(H,12,13,14)
• InChI Key： RVXRGUIVYLLMMG-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)N)NC1C=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 0.4
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide

Recent Advances in the Study of 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide (CAS: 1250104-07-4)

The compound 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide (CAS: 1250104-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of the compound. The researchers employed a multi-step process involving amide bond formation and subsequent purification techniques, which resulted in a scalable and cost-effective production method. This advancement is particularly important for facilitating further preclinical and clinical studies.

In addition to synthetic improvements, the pharmacological profile of 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide has been a focal point of investigation. Recent in vitro and in vivo studies have demonstrated its potent activity as a modulator of specific biological targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits high affinity for a particular enzyme involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. These findings are supported by robust biochemical assays and molecular docking simulations, which provide insights into the compound's binding interactions.

Another significant development is the exploration of 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide in combination therapies. A recent preclinical study investigated its synergistic effects with existing drugs in the treatment of certain types of cancer. The results, published in Cancer Research (2024), indicated that the compound enhances the efficacy of standard chemotherapeutic agents while minimizing adverse effects. This discovery opens new avenues for developing more effective and safer treatment regimens for cancer patients.

Despite these promising findings, challenges remain in the development of 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the recent advancements in the study of 2-amino-2-methyl-N-(6-methylpyridin-2-yl)propanamide (CAS: 1250104-07-4) underscore its potential as a valuable candidate for drug development. The compound's unique chemical structure, coupled with its demonstrated biological activities, positions it as a promising lead for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.